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Compound of Interest

Compound Name: Aneratrigine hydrochloride

Cat. No.: B12369953

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aneratrigine is a potent and selective sodium channel blocker targeting the Nav1.7 subtype, a
critical regulator of peripheral nociceptors.[1] This mechanism of action makes it a promising
non-opioid analgesic candidate for the treatment of neuropathic pain.[1][2][3] Proper dissolution
of Aneratrigine hydrochloride is a critical first step for accurate and reproducible in vitro and
in vivo experimental results. This document provides a detailed protocol for the dissolution of
Aneratrigine hydrochloride in dimethyl sulfoxide (DMSQO), a common aprotic solvent for non-
polar and moderately polar compounds.

Physicochemical Properties of Aneratrigine
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Property Value Reference
Molecular Formula C19H20CIF2N502S:2 [4]
Molecular Weight 487.97 g/mol [2][4]
Appearance White to off-white solid [2]

5-chloro-2-fluoro-4-((4-fluoro-2-
(methyl(2-
methylamino)ethyl)amino)phe
IUPAC Name ( y. ) 'y) e [5]
nyl)amino)-N-(thiazol-4-
yl)benzenesulfonamide

hydrochloride

Solubility Data

The solubility of Aneratrigine in DMSO has been reported by multiple suppliers. It is important
to note that the hygroscopic nature of DMSO can significantly impact the solubility of the
compound. Therefore, using a fresh, unopened bottle of anhydrous DMSO is highly
recommended for optimal dissolution.[2]

Molar
Solvent Reported Solubility Concentration Notes
(approx.)
Ultrasonic treatment
DMSO 100 mg/mL 204.93 mM may be required to

achieve complete

dissolution.[2]

DMSO 10 mM

Experimental Protocol: Preparation of a
Concentrated Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of Aneratrigine
hydrochloride in DMSO.
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Materials:

Aneratrigine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Sterile, disposable syringes and syringe filters (0.22 um pore size) for sterile applications

Procedure:

Preparation: In a clean and dry environment, preferably a chemical fume hood, allow the
Aneratrigine hydrochloride powder and anhydrous DMSO to equilibrate to room
temperature.

Weighing: Accurately weigh the desired amount of Aneratrigine hydrochloride powder
using a calibrated analytical balance and transfer it to a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
Aneratrigine hydrochloride powder to achieve the desired stock concentration (e.g., 100
mg/mL or 10 mM).

Dissolution:
o Tightly cap the vial and vortex the mixture vigorously for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If precipitation or undissolved material is present, place the vial in an ultrasonic water bath
and sonicate for 15-30 minutes.[2] Intermittently vortex the vial during sonication to aid
dissolution.
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o If necessary, gentle warming (e.g., to 37°C) can be applied in conjunction with sonication,
but care should be taken to avoid degradation of the compound.

 Sterilization (for cell-based assays): If the stock solution is intended for use in sterile cell
culture experiments, it should be filter-sterilized through a 0.22 pum syringe filter into a new
sterile vial. Ensure the filter material is compatible with DMSO.

e Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]
Dilution for Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell
culture medium to the final working concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium is low (typically <0.5%) to avoid solvent-induced
cytotoxicity.[6] A stepwise dilution approach is recommended to prevent precipitation of the
compound.[6]

For in vivo studies, the DMSO stock can be further diluted in a suitable vehicle. Common co-
solvents such as PEG300, Tween-80, or SBE-3-CD may be required to maintain solubility in
agueous-based formulations.[2]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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